Cas no 1263388-13-1 (4H-Furo[3,2-b]pyrrole-5-carboxylic acid 1,1-dimethylethyl ester)
1263388-13-1 structure
Product Name:4H-Furo[3,2-b]pyrrole-5-carboxylic acid 1,1-dimethylethyl ester
CAS No:1263388-13-1
MF:C11H13NO3
MW:207.225823163986
CID:1103659
PubChem ID:50923961
Update Time:2025-04-20
4H-Furo[3,2-b]pyrrole-5-carboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4H-Furo[3,2-b]pyrrole-5-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 4H-furo[3,2-b]pyrrole-5-carboxylate
- OCYNGKBCDYAUPS-UHFFFAOYSA-N
- 1263388-13-1
- DB-353044
- SCHEMBL1171401
-
- Inchi: 1S/C11H13NO3/c1-11(2,3)15-10(13)8-6-9-7(12-8)4-5-14-9/h4-6,12H,1-3H3
- InChI Key: OCYNGKBCDYAUPS-UHFFFAOYSA-N
- SMILES: O(C(C1=CC2=C(C=CO2)N1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 207.08954328g/mol
- Monoisotopic Mass: 207.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.2Ų
4H-Furo[3,2-b]pyrrole-5-carboxylic acid 1,1-dimethylethyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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